Cas no 1806044-26-7 (4-(Chloromethyl)-3-(difluoromethyl)-2,5-dimethoxypyridine)

• Product Name: 4-(Chloromethyl)-3-(difluoromethyl)-2,5-dimethoxypyridine
• CAS No: 1806044-26-7
• MF: C₉H₁₀ClF₂NO₂
• MW: 237.631008625031
• CID: 4852056
• Update Time: 2025-10-19

4-(Chloromethyl)-3-(difluoromethyl)-2,5-dimethoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-3-(difluoromethyl)-2,5-dimethoxypyridine

• Inchi： 1S/C9H10ClF2NO2/c1-14-6-4-13-9(15-2)7(8(11)12)5(6)3-10/h4,8H,3H2,1-2H3
• InChI Key： FRZNXRTZWUBXHX-UHFFFAOYSA-N
• SMILES： ClCC1C(=CN=C(C=1C(F)F)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 197
• XLogP3: 2.1
• Topological Polar Surface Area: 31.4

Additional information on 4-(Chloromethyl)-3-(difluoromethyl)-2,5-dimethoxypyridine

4-(Chloromethyl)-3-(difluoromethyl)-2,5-dimethoxypyridine (CAS No. 1806044-26-7): An Overview of Its Structure, Properties, and Applications

4-(Chloromethyl)-3-(difluoromethyl)-2,5-dimethoxypyridine (CAS No. 1806044-26-7) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its distinctive pyridine core, which is functionalized with a chloromethyl group, a difluoromethyl group, and two methoxy substituents. These functional groups endow the molecule with a range of chemical properties that make it a valuable building block in various synthetic pathways and pharmaceutical applications.

The molecular structure of 4-(Chloromethyl)-3-(difluoromethyl)-2,5-dimethoxypyridine can be described as follows: the pyridine ring provides a planar, aromatic framework that is highly stable and reactive. The chloromethyl group at the 4-position offers opportunities for further functionalization through nucleophilic substitution reactions, making it an attractive intermediate for the synthesis of more complex molecules. The difluoromethyl group at the 3-position introduces fluorine atoms, which are known to modulate the electronic properties of the molecule and enhance its biological activity. The two methoxy groups at the 2- and 5-positions provide electron-donating effects that stabilize the pyridine ring and influence its reactivity.

In recent years, there has been a growing interest in the use of fluorinated compounds in drug discovery due to their ability to improve pharmacokinetic properties such as solubility, metabolic stability, and bioavailability. The presence of the difluoromethyl group in 4-(Chloromethyl)-3-(difluoromethyl)-2,5-dimethoxypyridine makes it particularly suitable for this purpose. Studies have shown that fluorinated compounds can also enhance the potency and selectivity of drug candidates by altering their binding interactions with target proteins.

The chloromethyl group in 4-(Chloromethyl)-3-(difluoromethyl)-2,5-dimethoxypyridine is another key feature that contributes to its versatility. This functional group can undergo various reactions such as alkylation, acylation, and condensation with nucleophiles to form new carbon-carbon bonds. These reactions are essential for constructing complex molecular architectures that are often required in the development of novel drugs and materials.

In addition to its synthetic utility, 4-(Chloromethyl)-3-(difluoromethyl)-2,5-dimethoxypyridine has shown promise in several biological applications. For instance, it has been investigated as a potential lead compound for the development of new antiviral agents. Research has demonstrated that compounds with similar structural features can inhibit viral replication by interfering with key viral enzymes or disrupting viral assembly processes. This makes 4-(Chloromethyl)-3-(difluoromethyl)-2,5-dimethoxypyridine an attractive starting point for further optimization and lead identification.

The methoxy groups in 4-(Chloromethyl)-3-(difluoromethyl)-2,5-dimethoxypyridine play a crucial role in modulating its physicochemical properties. These groups increase the lipophilicity of the molecule, which can enhance its ability to cross biological membranes and reach intracellular targets. Moreover, the electron-donating nature of methoxy groups can influence the electronic distribution within the pyridine ring, affecting its reactivity and stability.

In summary, 4-(Chloromethyl)-3-(difluoromethyl)-2,5-dimethoxypyridine (CAS No. 1806044-26-7) is a multifaceted compound with significant potential in both synthetic chemistry and medicinal chemistry. Its unique combination of functional groups provides a robust platform for developing new molecules with improved pharmacological properties. As research in this area continues to advance, it is likely that 4-(Chloromethyl)-3-(difluoromethyl)-2,5-dimethoxypyridine will play an increasingly important role in the discovery and development of innovative drugs and materials.